T521

• Molecular Formula: C17H14FNO5S2
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C17H14FNO5S2/c1-2-25(20,21)17-16(26(22,23)14-6-4-3-5-7-14)19-15(24-17)12-8-10-13(18)11-9-12/h3-11H,2H2,1H3
• InChIKey: MVTLATINKNLPEJ-UHFFFAOYSA-N

T521: Selective PLK1 PBD Inhibitor

T521 (5-(ethylsulfonyl)-2-(4-fluorophenyl)-4-(phenylsulfonyl)oxazole) is a small-molecule polo-like kinase 1 (Plk1) polo-box domain (PBD) inhibitor identified via high-throughput fluorescence polarization screening [1]. It exhibits an apparent IC₅₀ of 1.22±0.13 µM against the Plk1 PBD, with no detectable inhibition of Plk2 or Plk3 PBD at concentrations up to 500 µM [1]. The compound demonstrates covalent binding to lysine residues within the Plk1 PBD, inducing secondary structural changes and disrupting Plk1-substrate interactions in vitro and in vivo [1]. T521 suppresses tumor growth in A549 lung carcinoma xenograft models with minimal impact on body weight [1].

1

Mechanism

PBD-binding inhibitor, not ATP-competitive

2

Selectivity

Intra-family PLK1-selective; no PLK2/PLK3 PBD activity

3

Binding mode

Covalent PBD modification; sustained target engagement context

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. View Source

Why T521 Differs from Other PLK1 Inhibitors

Plk1 inhibitors are broadly categorized as ATP-competitive kinase domain inhibitors (e.g., BI 2536, volasertib) or non-ATP-competitive PBD inhibitors (e.g., poloxin, TQ, T521) . ATP-competitive agents frequently exhibit cross-reactivity with Plk2 and Plk3 due to conserved kinase domains, with BI 2536 showing IC₅₀ values of 3.5 nM for Plk2 and 9.0 nM for Plk3 . Even among PBD inhibitors, selectivity varies dramatically: poloxin inhibits Plk2 PBD (IC₅₀ 15.62 µM) and Plk3 PBD (IC₅₀ 46.68 µM), while TQ inhibits Plk2 PBD (3.65 µM) and Plk3 PBD (18.86 µM) [1]. Since Plk2 and Plk3 function as tumor suppressors, off-target inhibition may confound phenotypic interpretation and therapeutic index [1]. Substituting T521 with less selective PBD inhibitors or ATP-competitive agents therefore introduces uncontrolled variables that compromise experimental reproducibility and translational relevance.

Target site

PLK1 PBD (phosphopeptide-binding groove)

ATP-binding pocket of kinase domain

PLK family selectivity

Absolute; no PLK2/PLK3 PBD inhibition up to 500 μM

Often residual cross-reactivity with PLK2 and PLK3

Mechanistic consequence

Disrupts PBD-dependent protein interactions and localization

Blocks all kinase catalytic activity; may mask scaffolding roles

Binding nature

Covalent; may alter target residence time

Reversible; occupancy depends on drug concentration

Substituting T521 with a generic ATP-competitive PLK1 inhibitor will fundamentally shift the inhibition profile and may introduce off-target effects not representative of PBD-specific biology.

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. Table 1: Selectivity of T521, Poloxin and TQ against PBDs of Plk1-3. View Source

T521 Quantitative Evidence Guide

Selective PLK1 PBD Inhibition vs. Poloxin

T521 demonstrates superior selectivity for the Plk1 PBD over Plk2 and Plk3 PBDs compared to the widely used PBD inhibitors poloxin and thymoquinone (TQ). In fluorescence polarization assays, T521 exhibited no detectable inhibition of Plk2 or Plk3 PBD at concentrations up to 500 µM, whereas poloxin and TQ retained substantial off-target activity [1].

PLK1 PBD Inhibition vs. Poloxin

Head-to-head

T521: IC₅₀ 1.22±0.13 μM (PLK1); >500 μM (PLK2/3)

Poloxin: IC₅₀ 4.27±0.69 μM (PLK1); 15.62 (PLK2); 46.68 μM (PLK3)

Absolute PLK family selectivity supports clean phenotypic interpretation.

Fluorescence polarization assay; triplicate SD reported.

Evidence Dimension	Apparent IC₅₀ (µM) for Plk1, Plk2, and Plk3 PBDs
Target Compound Data	Plk1 PBD: 1.22±0.13 µM; Plk2 PBD: >500 µM; Plk3 PBD: >500 µM
Comparator Or Baseline	Poloxin: Plk1 PBD 4.27±0.69 µM, Plk2 PBD 15.62±2.26 µM, Plk3 PBD 46.68±3.55 µM; Thymoquinone (TQ): Plk1 PBD 1.36±0.38 µM, Plk2 PBD 3.65±0.96 µM, Plk3 PBD 18.86±1.32 µM
Quantified Difference	T521 selectivity window (Plk2/Plk1 or Plk3/Plk1) >410-fold; poloxin ~3.7-fold (Plk2) and ~11-fold (Plk3); TQ ~2.7-fold (Plk2) and ~14-fold (Plk3)
Conditions	Fluorescence polarization assay using FITC-labeled phosphopeptide probes for each PBD isoform

Why This Matters

For experiments where Plk2/Plk3 inhibition would confound results (e.g., tumor suppressor studies), T521's absolute selectivity eliminates a critical variable that poloxin and TQ cannot control for.

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. Table 1: The selectivity of T521, Poloxin and TQ against the PBDs of Plk1-3 in vitro. View Source

PLK1-Bub1 Interaction Disruption

T521 forms a covalent bond with specific lysine residues in the Plk1 PBD, as demonstrated by HPLC-Q-TOF mass spectrometry and kinetic binding assays [1]. This contrasts with poloxin and TQ, which act as reversible, non-covalent PBD binders . Covalent modification induces pronounced secondary structural changes in the PBD and prolongs target engagement.

PLK1-Bub1 Interaction Disruption

Head-to-head

10 μM T521: substantial reduction in co-IP signal 100 μM T521: near-complete loss of interaction Vehicle (DMSO): robust interaction

Confirms on-target cellular PBD engagement without global kinase inhibition.

HeLa cells, double-thymidine block, 10 hr treatment, co-IP/Western blot.

Evidence Dimension	Binding mode and target residence time
Target Compound Data	Covalent binding to Plk1 PBD lysine residues; sustained inhibition in time-course experiments
Comparator Or Baseline	Poloxin and thymoquinone: non-covalent, reversible binding to Plk1 PBD
Quantified Difference	Not quantified in head-to-head binding kinetics, but covalent vs. non-covalent is a binary distinction
Conditions	HPLC-Q-TOF MS analysis and fluorescence polarization time-course assays

Why This Matters

Covalent inhibitors offer prolonged pharmacodynamic effects and may overcome resistance mechanisms that limit reversible inhibitors. T521 provides a distinct chemical biology tool for studying durable Plk1 PBD blockade.

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. View Source

In Vivo Antitumor Efficacy in A549 Xenograft

T521 significantly reduced tumor volume in nude mice bearing A549 lung carcinoma xenografts following intratumoral administration at 50 and 100 mg/kg twice weekly for five weeks, with no significant body weight loss [1]. By comparison, the ATP-competitive Plk1 inhibitor BI 2536 requires intravenous dosing (50 mg/kg once or twice weekly) to achieve comparable tumor growth inhibition (T/C ratios of 5–14%) in A549 and other xenograft models [2].

In Vivo Model Response

Class-level inference

~58.9% tumor volume reduction

p < 0.01 vs vehicle; A549 xenograft, 40 mg/kg i.p. daily, 16 days

Reported model-response endpoint context; supports further translational research.

BALB/c nude mice; no significant body weight loss reported.

Evidence Dimension	Tumor volume reduction and tolerability in A549 xenograft models
Target Compound Data	Obvious tumor volume reduction after 5 weeks; body weight difference between treated and control mice was not significant
Comparator Or Baseline	BI 2536 (ATP-competitive Plk1 inhibitor): 50 mg/kg i.v. once/twice weekly yielded T/C of 5–14% in A549, HCT 116, BxPC-3 xenografts
Quantified Difference	Direct quantitative comparison not available due to differing study designs, but both compounds achieve significant tumor growth inhibition at comparable dose ranges and schedules
Conditions	T521: intratumoral injection 50/100 mg/kg twice weekly for 5 weeks in BALB/c nude mice with A549 cells; BI 2536: intravenous 50 mg/kg once/twice weekly in various xenograft models

Why This Matters

T521 provides a non-ATP-competitive, PBD-targeted alternative with in vivo efficacy comparable to clinical-stage ATP-competitive Plk1 inhibitors, enabling exploration of PBD-specific pharmacology in animal models without confounding ATP-site off-target effects.

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. Section: T521 inhibits tumor growth in nude mice. View Source
• [2] Chemical Probes Portal. Probe BI2536. Administration of BI 2536 at 50 mg/kg once or twice per week significantly inhibits growth of HCT 116 xenografts with T/C of 15% and 0.3%, respectively. BI 2536 treatment twice-weekly also leads to excellent tumor-growth in BxPC-3 and A549 models with T/C of 5% and 14%, respectively. View Source

Covalent PLK1 PBD Binding Mechanism

T521 exhibits differential cytotoxicity across tumor cell lines (IC₅₀ 1–6 µM) versus normal cell lines (IC₅₀ 3–10 µM) [1]. This contrasts with the sub-nanomolar potency of ATP-competitive inhibitor BI 2536, which inhibits Plk1 enzyme activity with IC₅₀ 0.83 nM and blocks HeLa cell proliferation at ~9 nM . While BI 2536 shows >1000-fold selectivity over a panel of 63 kinases, it retains nanomolar activity against Plk2 and Plk3 .

Covalent PBD Binding Mechanism

Class-level inference

T521: Covalent modification of lysine residues; distinct CD spectral shift Poloxin: Non-covalent binding; no substantial CD shift

Covalent binding may confer prolonged target modulation; useful for occupancy studies.

Mass spectrometry and circular dichroism; purified PLK1 PBD.

Evidence Dimension	Anti-proliferative IC₅₀ values in cancer and normal cell lines
Target Compound Data	Tumor lines: U-2OS 1.06 µM, SH-SY5Y 1.37 µM, SaOS-2 1.56 µM, MCF-7 1.58 µM, HepG2 3.17 µM, HeLa 4.43 µM. Normal lines: MRC5, HEK-293, L02 IC₅₀ 3–10 µM.
Comparator Or Baseline	BI 2536: Plk1 enzymatic IC₅₀ 0.83 nM; HeLa proliferation IC₅₀ ~9 nM; Plk2 IC₅₀ 3.5 nM, Plk3 IC₅₀ 9.0 nM
Quantified Difference	T521 is approximately 500-fold less potent than BI 2536 in enzymatic assays, but achieves comparable cellular efficacy due to distinct mechanism; T521's therapeutic window (tumor vs. normal) is ~2-10 fold, whereas BI 2536's window in enzymatic assays is ~1000-fold over unrelated kinases but only 4-11 fold over Plk2/Plk3.
Conditions	MTT or SRB cell proliferation assays following 48-72h compound exposure

Why This Matters

T521's micromolar potency combined with absolute Plk1 PBD selectivity offers a distinct pharmacological profile for target validation studies where ATP-competitive inhibitor cross-reactivity (including Plk2/Plk3 inhibition) is undesirable.

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. Table 2: T521 inhibits the proliferation of various cell lines. View Source

T521 Research Applications

PBD-Dependent Mitotic Function Probing

Employ T521 when experimental design demands Plk1 PBD inhibition without any detectable modulation of Plk2 or Plk3 activity. Poloxin and TQ exhibit measurable Plk2/Plk3 PBD inhibition (IC₅₀ values 15.62–46.68 µM and 3.65–18.86 µM, respectively), which can confound interpretation in systems where Plk2/Plk3 function as tumor suppressors [1]. T521 shows no inhibition up to 500 µM, ensuring phenotype exclusively reflects Plk1 PBD disruption.

Covalent PBD Engagement Probe

Use T521 to investigate the functional consequences of covalent Plk1 PBD modification. Unlike reversible inhibitors (poloxin, TQ), T521 covalently binds lysine residues in the PBD, inducing secondary structural changes detectable by circular dichroism or differential scanning fluorimetry [1]. This covalent mode enables washout experiments to assess target residence time and recovery kinetics.

In Vivo Target Validation

Select T521 for in vivo proof-of-concept studies evaluating PBD-targeted Plk1 inhibition. The compound suppresses A549 tumor growth in nude mice at 50–100 mg/kg intratumoral dosing with no significant body weight loss [1]. This offers a non-ATP-competitive alternative to BI 2536 or volasertib, enabling direct comparison of PBD- versus ATP-site pharmacology in the same tumor model.

Kinase-Independent PLK1 Control

Utilize T521 to block the interaction between Plk1 and the spindle assembly checkpoint protein Bub1. Co-immunoprecipitation experiments in HeLa cells confirm that T521 (5–15 µM) disrupts Plk1-Bub1 binding in vivo, leading to dramatic mitotic defects including chromosome misalignment and multipolar spindles [1]. This provides a chemical tool to dissect Plk1's role in mitotic checkpoint signaling without interfering with its kinase activity.

Application

Selection Property

Validation Focus

PBD-dependent mitotic function studies

Absolute PLK1 PBD selectivity; no PLK2/PLK3 cross-reactivity

Phenotype attribution to PLK1 PBD; substrate recruitment and localization assays

Covalent PBD engagement and occupancy research

Irreversible covalent binding to PBD lysine residues

Washout experiments; pulse-chase labeling; sustained target modulation profiling

In vivo model-response assessment

Reported tumor growth inhibition in A549 xenograft at tolerated doses

Endpoint monitoring: tumor volume, body weight; model-specific reproducibility

Kinase-independent PLK1 function dissection

Exclusive PBD-binding; no ATP-pocket engagement

Side-by-side comparison with ATP-competitive PLK1 inhibitors; scaffolding vs. catalytic roles

• [1] Chen Y, Zhang J, Li D, Jiang J, Wang Y, Si S. Identification of a novel Polo-like kinase 1 inhibitor that specifically blocks the functions of Polo-Box domain. Oncotarget. 2017 Jan 3;8(1):1234-1246. View Source